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Compound of Interest

Compound Name: N-Butylpropanamide

CAS No.: 2955-67-1

Cat. No.: B1267329

Get Quote

An In-Depth Technical Guide to the Reactivity of N-Butylpropanamide

Foreword: Beyond the Datasheet
In the landscape of chemical synthesis and drug development, amides are ubiquitous scaffolds.

Their inherent stability makes them reliable building blocks, yet this same stability presents a

formidable challenge when targeted modification is required. N-Butylpropanamide, a simple

secondary amide, serves as an exemplary model for understanding the nuanced reactivity of

this functional group. This guide moves beyond a mere recitation of reactions; it delves into the

electronic and mechanistic underpinnings that govern its transformations. We will explore not

only what reactions are possible but, critically, why they proceed as they do, providing

researchers with the foundational knowledge to predict, control, and troubleshoot their own

synthetic pathways.

The Core of N-Butylpropanamide: Structure and
Electronic Profile
N-Butylpropanamide possesses the molecular formula C₇H₁₅NO.[1] Its structure consists of a

propanoyl group bonded to the nitrogen atom of a butylamine moiety. The central feature

governing its chemical behavior is the amide linkage itself.
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Property Value Source

Molecular Weight 129.20 g/mol [2][3][4]

IUPAC Name N-butylpropanamide [4]

CAS Number 2955-67-1 [4]

Density 0.861 g/cm³ [3]

Boiling Point 225.7°C at 760 mmHg [3]

Polar Surface Area 29.1 Å² [2][5][6]

Hydrogen Bond Donor 1 [3][5]

Hydrogen Bond Acceptor 1 [3][5]

The reactivity of the amide functional group is deceptively complex. Unlike a ketone, the amide

carbonyl carbon is significantly less electrophilic. This reduced reactivity is a direct

consequence of resonance delocalization of the nitrogen's lone pair of electrons into the

carbonyl system.[7][8] This resonance imparts a partial double bond character to the C-N bond,

leading to a planar geometry and a higher rotational barrier.[9] This electronic arrangement is

the primary reason for the exceptional stability of amides in biological systems and their

general resistance to nucleophilic attack compared to other carboxylic acid derivatives.[7][10]

Caption: Resonance delocalization in the amide bond.

Major Reactive Pathways
The stability endowed by resonance dictates that forcing conditions or highly reactive reagents

are typically required to induce transformations at the amide core.

Hydrolysis: Cleavage of the Amide Bond
Hydrolysis of N-Butylpropanamide cleaves the robust C-N bond to yield propanoic acid and

butylamine.[3] This process is notoriously slow and requires either strong acid or base catalysis

and elevated temperatures.
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Acid-Catalyzed Hydrolysis: The mechanism begins with the protonation of the carbonyl

oxygen, which renders the carbonyl carbon significantly more electrophilic. This activation

allows for the nucleophilic attack by a water molecule. Subsequent proton transfers lead to

the formation of a tetrahedral intermediate that ultimately collapses, expelling butylamine as

the leaving group.

Base-Catalyzed (Saponification) Hydrolysis: This pathway involves the direct nucleophilic

attack of a hydroxide ion on the carbonyl carbon. This is a less favorable initial step

compared to the acid-catalyzed route due to the electron-rich nature of the carbonyl. The

resulting tetrahedral intermediate then expels the butylamide anion, which is a very strong

base and immediately deprotonates the newly formed propanoic acid. An acidic workup is

required to protonate the resulting carboxylate and yield the neutral carboxylic acid.

N-Butylpropanamide Protonated Amide
(O-protonated)

+ H₃O⁺ Tetrahedral Intermediate
(Water Adduct)

+ H₂O Protonated Amine
Intermediate

Proton Transfer Propanoic Acid +
Butylamine

- H₃O⁺

Click to download full resolution via product page

Caption: Simplified mechanism of acid-catalyzed amide hydrolysis.

Reduction to Amines: Conversion of C=O to CH₂
The most definitive method for reducing amides is the use of a powerful hydride-based

reducing agent, most commonly Lithium Aluminum Hydride (LiAlH₄).[11] Milder reagents like

Sodium Borohydride (NaBH₄) are generally ineffective for amide reduction.[12] The reaction

converts the carbonyl group into a methylene group, transforming N-Butylpropanamide into

N-butylpropan-1-amine.

The causality for using LiAlH₄ lies in its high reactivity. The mechanism is distinct from ketone

reduction.

Hydride Attack: A hydride ion from LiAlH₄ attacks the electrophilic carbonyl carbon.

Intermediate Formation: This forms a tetrahedral intermediate where the oxygen atom

coordinates to the aluminum species.
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Leaving Group Expulsion: The intermediate collapses, and the oxygen (as an O-Al species)

is eliminated, forming a highly reactive iminium ion.

Second Hydride Attack: A second equivalent of hydride rapidly attacks the electrophilic

iminium carbon to yield the final amine product.[11]

The formation of the iminium ion intermediate is the key differentiator from ester reduction,

which proceeds through an aldehyde intermediate to yield a primary alcohol.[13]
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Reaction Setup

Reaction

Workup & Purification

Dissolve N-Butylpropanamide
in dry THF/Ether

Cool to 0°C
(Ice Bath)

Slowly add LiAlH₄ solution

Warm to RT, then reflux
(Monitor by TLC)

Quench (Fieser method:
H₂O, NaOH, H₂O)

Filter off aluminum salts

Extract with Et₂O

Dry (Na₂SO₄), concentrate,
and purify (distillation)

Click to download full resolution via product page

Caption: Experimental workflow for LiAlH₄ reduction of N-Butylpropanamide.
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Reactivity with Organometallics (Grignard Reagents)
The reaction of N-Butylpropanamide with Grignard reagents (R-MgX) is dominated by the

presence of the acidic N-H proton. Grignard reagents are exceptionally strong bases and will

first deprotonate the amide to form a magnesium salt and the corresponding alkane.[14][15]

CH₃CH₂CONH(C₄H₉) + R-MgX → CH₃CH₂CON⁻(C₄H₉)MgX⁺ + R-H

Further reaction (nucleophilic addition to the carbonyl) is possible but generally requires excess

Grignard reagent and higher temperatures. This is in stark contrast to esters, which lack an

acidic proton and readily undergo double addition with Grignard reagents to form tertiary

alcohols.[14]

N-Halogenation and the Hofmann Rearrangement: A
Case of Inapplicability
The Hofmann rearrangement is a signature reaction of primary amides (R-CONH₂), converting

them to primary amines with one less carbon atom via an isocyanate intermediate.[16][17] The

mechanism requires the presence of two acidic N-H protons. The first is removed to form an N-

bromoamide, and the second is abstracted to generate an anion that triggers the

rearrangement.[18][19]

N-Butylpropanamide is a secondary amide and possesses only one N-H proton. While it can

be N-halogenated, it cannot undergo the subsequent deprotonation required to initiate the alkyl

migration. Therefore, N-Butylpropanamide is unreactive under standard Hofmann

rearrangement conditions. Understanding this limitation is crucial for predictive synthesis

design.

Spectroscopic Signatures for Reaction Monitoring
Tracking the conversion of N-Butylpropanamide requires familiarity with its spectroscopic

fingerprint and those of its products.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1267329/docs?utm_src=pdf-body#exploring-the-reactivity-of-n-butylpropanamide
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://www.youtube.com/watch?v=L4Ria8RG4Ew
https://www.masterorganicchemistry.com/2015/12/10/reactions-of-grignard-reagents/
https://en.wikipedia.org/wiki/Hofmann_rearrangement
https://www.alfa-chemistry.com/resources/hofmann-rearrangement.html
https://www.masterorganicchemistry.com/2017/09/19/hofmann-and-curtius-rearrangements/
https://www.jove.com/science-education/v/12862/preparation-of-1-amines-hofmann-and-curtius-rearrangement-mechanism
https://www.benchchem.com/product/b1267329/docs?utm_src=pdf-body#exploring-the-reactivity-of-n-butylpropanamide
https://www.benchchem.com/product/b1267329/docs?utm_src=pdf-body#exploring-the-reactivity-of-n-butylpropanamide
https://www.benchchem.com/product/b1267329/docs?utm_src=pdf-body#exploring-the-reactivity-of-n-butylpropanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Key IR Absorptions (cm⁻¹)
Key ¹H NMR Signals (δ,
ppm)

N-Butylpropanamide

~3300 (N-H stretch), ~1640

(C=O, Amide I), ~1550 (N-H

bend, Amide II)

~5.5-6.5 (broad s, 1H, N-H),

~3.1 (t, 2H, N-CH₂), ~2.1 (q,

2H, CO-CH₂), ~0.9-1.5 (m, 7H,

alkyl)

Propanoic Acid
~2500-3300 (broad O-H),

~1710 (C=O)

~10-12 (broad s, 1H, COOH),

~2.3 (q, 2H, CO-CH₂), ~1.1 (t,

3H, CH₃)

N-butylpropan-1-amine ~3300 (N-H stretch, weak)

~2.5 (t, 4H, N-CH₂), ~1.2-1.6

(m, 8H, alkyl CH₂), ~0.9 (t, 6H,

CH₃)

Note: NMR shifts are approximate and depend on the solvent.[6][20]

Validated Experimental Protocols
The following protocols are presented as self-validating systems, incorporating in-process

checks to ensure reaction completion and product integrity.

Protocol: Acid-Catalyzed Hydrolysis of N-
Butylpropanamide
Objective: To hydrolyze N-Butylpropanamide to propanoic acid and butylamine hydrochloride.

Materials:

N-Butylpropanamide (1.0 eq)

6 M Hydrochloric Acid (5.0 eq)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer
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Diethyl ether for extraction

Sodium bicarbonate (sat. aq. solution)

Anhydrous Magnesium Sulfate

Procedure:

Setup: To a 100 mL round-bottom flask, add N-Butylpropanamide (e.g., 5.0 g) and 6 M HCl

(e.g., 32 mL).

Reaction: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux

using a heating mantle. Maintain reflux for 4-6 hours.

Monitoring: The reaction can be monitored by TLC (e.g., 1:1 Hexanes:EtOAc), observing the

disappearance of the starting amide spot. The reaction mixture will become a single

homogenous phase upon completion.

Workup (Isolation of Propanoic Acid): a. Cool the reaction mixture to room temperature, then

in an ice bath. b. Transfer the mixture to a separatory funnel and extract with diethyl ether (3

x 30 mL). The butylamine will remain in the aqueous layer as its hydrochloride salt. c.

Combine the organic layers and wash with saturated sodium bicarbonate solution to remove

any remaining HCl. d. Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the solvent under reduced pressure to yield propanoic acid.

Validation: Confirm product identity via IR spectroscopy (disappearance of amide C=O at

~1640 cm⁻¹, appearance of carboxylic acid C=O at ~1710 cm⁻¹ and broad O-H).

Protocol: LiAlH₄ Reduction of N-Butylpropanamide
Objective: To reduce N-Butylpropanamide to N-butylpropan-1-amine.

CAUTION: LiAlH₄ reacts violently with water and protic solvents. All glassware must be oven-

dried, and the reaction must be conducted under an inert atmosphere (N₂ or Ar).[12]

Materials:

Lithium Aluminum Hydride (LiAlH₄) (1.5 eq)
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N-Butylpropanamide (1.0 eq)

Anhydrous diethyl ether or THF

Three-neck round-bottom flask with dropping funnel, reflux condenser, and N₂ inlet

Magnetic stirrer

Ice bath

Procedure:

Setup: In a flame-dried three-neck flask under N₂, suspend LiAlH₄ (e.g., 2.2 g) in anhydrous

diethyl ether (50 mL).

Addition of Amide: Dissolve N-Butylpropanamide (e.g., 5.0 g) in anhydrous diethyl ether (20

mL) and add it to the dropping funnel. Add the amide solution dropwise to the stirred LiAlH₄

suspension at 0°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 1 hour, then heat to reflux for 4 hours.

Monitoring: Track the disappearance of the starting material by TLC or GC-MS.

Workup (Fieser Method): a. Cool the reaction flask to 0°C. b. Extremely carefully and slowly,

add water dropwise (e.g., 2.2 mL for 2.2 g LiAlH₄). Vigorous H₂ gas evolution will occur. c.

Add 15% aqueous NaOH (e.g., 2.2 mL). d. Add water again (e.g., 6.6 mL). e. Stir the

resulting granular white precipitate for 30 minutes.

Isolation: Filter the mixture through a pad of Celite, washing the filter cake thoroughly with

diethyl ether. Combine the filtrate and washings, dry over anhydrous Na₂SO₄, and

concentrate under reduced pressure. Purify the resulting crude amine by distillation.

Validation: Confirm product identity via ¹H NMR (disappearance of the N-H signal,

characteristic shifts for the N-CH₂ groups) and IR spectroscopy (disappearance of the C=O

stretch).
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Conclusion
The reactivity of N-Butylpropanamide is a direct function of its core amide structure. Its

stability, governed by resonance, necessitates potent reagents or harsh conditions for

transformation. Hydrolysis effectively cleaves the amide bond, while strong hydrides like LiAlH₄

provide a reliable pathway to the corresponding secondary amine. An understanding of its

electronic properties also allows us to predict its lack of reactivity in pathways like the Hofmann

rearrangement. By grounding these reactive principles in robust, verifiable protocols,

researchers can confidently employ and manipulate N-Butylpropanamide and analogous

amide structures in complex synthetic endeavors.
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